Cas no 2228424-30-2 (1-methyl-3-(nitromethyl)-1H-indazole)

• Product Name: 1-methyl-3-(nitromethyl)-1H-indazole
• CAS No: 2228424-30-2
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5993465
• PubChem ID: 165974889
• Update Time: 2025-05-21

1-methyl-3-(nitromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(nitromethyl)-1H-indazole
• EN300-1805490
• 2228424-30-2

• Inchi： 1S/C9H9N3O2/c1-11-9-5-3-2-4-7(9)8(10-11)6-12(13)14/h2-5H,6H2,1H3
• InChI Key： WKAJSFCRGGFJPO-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C2C=CC=CC=2N(C)N=1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-methyl-3-(nitromethyl)-1H-indazole

1-Methyl-3-(Nitromethyl)-1H-Indazole: A Comprehensive Overview

The compound with CAS No. 2228424-30-2, commonly referred to as 1-methyl-3-(nitromethyl)-1H-indazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the indazole family, which is a heterocyclic aromatic system with two nitrogen atoms. The indazole structure is known for its versatility and wide range of applications, making it a subject of interest for researchers worldwide.

1-Methyl-3-(nitromethyl)-1H-indazole is characterized by its unique substitution pattern, where a methyl group is attached to the 1-position and a nitromethyl group is attached to the 3-position of the indazole ring. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and potential applications. The presence of the nitro group introduces electron-withdrawing effects, while the methyl group provides some degree of electron-donating ability, creating a balance that can be exploited in various chemical reactions.

Recent studies have highlighted the potential of indazoles as building blocks in drug discovery and materials science. For instance, researchers have explored the use of 1-methyl-3-(nitromethyl)-1H-indazole in the development of new pharmaceutical agents targeting specific biological pathways. The compound's ability to act as a ligand in metal complexes has also been investigated, opening up possibilities in catalysis and coordination chemistry.

In terms of synthesis, 1-methyl-3-(nitromethyl)-1H-indazole can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. One notable method involves the reaction of indazole with appropriate alkylating agents under specific conditions to introduce the methyl and nitromethyl groups. The choice of synthesis pathway depends on factors such as reaction efficiency, yield, and scalability.

The electronic properties of 1-methyl-3-(nitromethyl)-1H-indazole make it an attractive candidate for applications in organic electronics. Its conjugated π-system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in materials science have demonstrated the potential of this compound as a component in advanced electronic materials.

Moreover, 1-methyl-3-(nitromethyl)-1H-indazole has shown promise in catalytic applications. Its ability to coordinate with metal ions makes it a potential catalyst for various organic transformations. Researchers have explored its role in cross-coupling reactions, hydrogenation processes, and other catalytic cycles, highlighting its versatility in facilitating chemical reactions.

In conclusion, 1-methyl-3-(nitromethyl)-1H-indazole (CAS No. 2228424-30-2) is a multifaceted compound with a wide range of potential applications across different scientific disciplines. Its unique structure, reactivity, and electronic properties make it an invaluable tool for researchers in organic chemistry, materials science, and drug discovery. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science.